(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 3-((((S)-1-amino-1-oxobutan-2-yl)amino)methyl)hexanoate

• Molecular Formula: C21H40N2O3
• Molecular Weight: 368.6 g/mol
• IUPAC Name: [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate
• InChI: InChI=1S/C21H40N2O3/c1-6-8-16(13-23-18(7-2)21(22)25)12-20(24)26-19-11-15(5)9-10-17(19)14(3)4/h14-19,23H,6-13H2,1-5H3,(H2,22,25)/t15-,16?,17+,18+,19-/m1/s1
• InChI Key: YIXNNNCLIPUFPE-QBPKKDFKSA-N
• Isomeric SMILES: CCCC(CC(=O)O[C@@H]1C[C@@H](CC[C@H]1C(C)C)C)CN[C@@H](CC)C(=O)N
• Canonical SMILES: CCCC(CC(=O)OC1CC(CCC1C(C)C)C)CNC(CC)C(=O)N

Description

The compound (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 3-((((S)-1-amino-1-oxobutan-2-yl)amino)methyl)hexanoate (CAS: 2650518-21-9) is a stereochemically complex cyclohexyl ester featuring a branched hexanoate side chain modified with an (S)-1-amino-1-oxobutan-2-ylamine group.

This article compares its structural, synthetic, and spectroscopic properties with four closely related analogs (Table 1), emphasizing functional group variations and their implications for reactivity, stability, and bioactivity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1: Key Structural Features of Target Compound and Analogs

Compound Name	Core Structure	Key Functional Groups	Molecular Weight (g/mol)	References
Target Compound	Cyclohexyl ester	Amino-oxobutanamide, hexanoate chain	~454.6*
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (R)-4-methylbenzenesulfonimidate	Cyclohexyl sulfonimidate	Sulfonimidate, methylbenzene	341.5
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-aminobutyrate hydrochloride	Cyclohexyl ester	4-Aminobutyrate, hydrochloride salt	242.2
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl-4-chlorobutanoate	Cyclohexyl ester	4-Chlorobutanoate	260.8
(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl (2S,5S)-5-acetoxy-1,3-oxathiolane-2-carboxylate	Cyclohexyl ester	Oxathiolane ring, acetoxy group	~370.4*

*Calculated based on molecular formula.

Key Observations :

• Sulfonimidate analogs (e.g., ) prioritize stereocontrol for asymmetric synthesis, whereas the target’s side chain may favor bioactivity.

Spectroscopic Characterization

Table 2: Spectroscopic Data Comparison

Compound	1H-NMR Key Signals (δ, ppm)	IR Peaks (cm−1)	HRMS ([M+H]+)	Additional Methods
Target Compound	Not reported	Not reported	Not reported	Likely requires LC-MS
Sulfonimidate	Cyclohexyl H-1: 4.53–4.59 (triplet of doublets)	S=O stretch: ~1150	341.5 (observed)	HPLC (e.r. determination)
4-Aminobutyrate	Cyclohexyl H-1: 4.53–4.59; NH2: ~1.5	N–H: 3021; C=O: 1721	242.2134	X-ray diffraction
4-Chlorobutanoate	Chlorobutanoate CH2Cl: ~3.7	C–Cl: ~650	260.8	FAB-MS

Insights :

• The 4-aminobutyrate’s X-ray data confirmed retention of the l-menthol configuration, highlighting the importance of stereochemical validation in analogs .
• Sulfonimidates employ HPLC for enantiomeric ratio determination, a method likely applicable to the target compound .